2-[(5-bromo-1,3-thiazol-2-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 2-[(5-bromo-1,3-thiazol-2-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C12H7BrN2O2S/c13-9-5-14-10(18-9)6-15-11(16)7-3-1-2-4-8(7)12(15)17/h1-5H,6H2
• InChI Key: MTZZMKJRSMQMDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=NC=C(S3)Br
• Molecular Formula: C12H7BrN2O2S
• Molecular Weight: 323.17 g/mol

Description

2-[(5-bromo-1,3-thiazol-2-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione is a chemical compound that has been the subject of extensive scientific research. This compound is of interest due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Anticancer Activity

Derivatives of the fused imidazo[2,1-b][1,3]thiazole ring system, which is structurally related to the compound , have been noted for their potential anticancer properties. .

Antiviral Activity

.

Antioxidant Properties

The thiazole ring system found in the compound has been associated with antioxidant properties. .

Immunomodulatory Effects

Imidazo[2,1-b][1,3]thiazoles are known to possess immunomodulatory effects. .

Tuberculostatic Agents

Partially hydrogenated imidazo[2,1-b][1,3]thiazole derivatives form a group of compounds with relevance in pharmaceuticals as tuberculostatic agents. .

Antifungal Activity

Thiazole derivatives have been synthesized and screened for their antifungal activity. .

Cytotoxicity on Tumor Cell Lines

Thiazole derivatives have demonstrated cytotoxicity activity on human tumor cell lines, including prostate cancer. .

Antibacterial Efficacy

Thiazole compounds have been evaluated for their antibacterial efficacy against a spectrum of microbiological species. .

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit a wide range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been known to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .